Cas no 874299-07-7 (3-(3-Butylureido)phenylboronic acid, pinacol ester)

• Product Name: 3-(3-Butylureido)phenylboronic acid, pinacol ester
• CAS No: 874299-07-7
• MF: C₁₇H₂₇BN₂O₃
• MW: 318.218884706497
• MDL: MFCD06659931
• CID: 856572
• PubChem ID: 46738656
• Update Time: 2025-04-19

3-(3-Butylureido)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 1-Butyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
• 1-butyl-3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• 3-(3-Butylureido)phenylboronic acid, pinacol ester
• OR360861
• AX8230407
• ST24021282
• N-Butyl-N'-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• 3-BUTYL-1-[3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]UREA
• ZJB29907
• CS-0175918
• MFCD06659931
• D93213
• AS-72480
• DTXSID50674316
• 3-(3-Butylureido)phenylboronic acid pinacol ester
• 874299-07-7
• A862598
• 3-(3-Butylureido)phenylboronic acid,pinacol ester
• AKOS015999436

• MDL： MFCD06659931
• Inchi： 1S/C17H27BN2O3/c1-6-7-11-19-15(21)20-14-10-8-9-13(12-14)18-22-16(2,3)17(4,5)23-18/h8-10,12H,6-7,11H2,1-5H3,(H2,19,20,21)
• InChI Key： DYBDTMCEAHKZHI-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C=2)NC(NCCCC)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 318.21100
• Monoisotopic Mass: 318.2114729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6

Experimental Properties

• PSA: 59.59000
• LogP: 3.37130

3-(3-Butylureido)phenylboronic acid, pinacol ester Security Information

• Storage Condition：Sealed in dry,2-8°C(BD230407)